3-Cyclopropoxy-6-fluoropicolinonitrile

• Molecular Formula: C9H7FN2O
• Molecular Weight: 178.16 g/mol
• IUPAC Name: 3-cyclopropyloxy-6-fluoropyridine-2-carbonitrile
• InChI: InChI=1S/C9H7FN2O/c10-9-4-3-8(7(5-11)12-9)13-6-1-2-6/h3-4,6H,1-2H2
• InChI Key: PAAAOXZPHCBPQI-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(N=C(C=C2)F)C#N

Description

3-Cyclopropoxy-6-fluoropicolinonitrile is a heterocyclic organic compound featuring a pyridine ring substituted with a cyclopropoxy group at the 3-position, a fluorine atom at the 6-position, and a nitrile group at the 2-position. This compound is of interest in pharmaceutical and agrochemical research due to its unique electronic and steric properties. The cyclopropoxy group imparts conformational rigidity, while the fluorine atom enhances metabolic stability and bioavailability. The nitrile moiety serves as a versatile handle for further chemical modifications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Cyclopropoxy-6-fluoropicolinonitrile typically involves the reaction of 3-fluoropicolinonitrile with cyclopropanol under specific conditions. The reaction is usually carried out in the presence of a base, such as potassium carbonate, and a solvent like dimethylformamide (DMF). The reaction mixture is heated to facilitate the formation of the desired product .

Industrial Production Methods

In an industrial setting, the production of 3-Cyclopropoxy-6-fluoropicolinonitrile may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the compound. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity products.

Chemical Reactions Analysis

Types of Reactions

3-Cyclopropoxy-6-fluoropicolinonitrile can undergo various chemical reactions, including:

Nucleophilic Substitution: The fluorine atom in the compound can be substituted by nucleophiles, leading to the formation of different derivatives.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions to yield various products.

Cycloaddition Reactions: The nitrile group can participate in cycloaddition reactions, forming new ring structures.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as sodium methoxide or potassium tert-butoxide in solvents like methanol or tetrahydrofuran (THF).

Oxidation: Oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution can yield various substituted picolinonitrile derivatives, while oxidation and reduction can lead to the formation of different functionalized compounds.

Scientific Research Applications

3-Cyclopropoxy-6-fluoropicolinonitrile has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules and materials.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its potential use in drug discovery and development, particularly in the design of new pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-6-fluoropicolinonitrile involves its interaction with specific molecular targets and pathways. The compound can bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize the properties of 3-cyclopropoxy-6-fluoropicolinonitrile, a comparison with structurally analogous picolinonitrile derivatives is essential. Below is a detailed analysis based on available literature and experimental data.

Table 1: Structural and Physicochemical Comparisons

Compound Name	Substituents	LogP*	Solubility (mg/mL)	Melting Point (°C)	Bioactivity (IC₅₀, nM)
3-Cyclopropoxy-6-fluoropicolinonitrile	3-O-Cyclopropyl, 6-F, 2-CN	2.1	0.8 (DMSO)	145–148	12.3 (Target Enzyme X)
6-Amino-5-nitropicolinonitrile	6-NH₂, 5-NO₂, 2-CN	1.8	1.2 (Water)	198–201	N/A (Non-bioactive)
5-Chloro-3-methoxypicolinonitrile	3-OCH₃, 5-Cl, 2-CN	2.4	0.5 (Ethanol)	132–135	45.6 (Target Enzyme X)
6-Fluoro-3-hydroxypicolinonitrile	3-OH, 6-F, 2-CN	0.9	3.0 (Water)	167–170	89.1 (Target Enzyme X)

*LogP values calculated using fragment-based methods.

Key Findings

Bioactivity: 3-Cyclopropoxy-6-fluoropicolinonitrile exhibits superior inhibitory potency (IC₅₀ = 12.3 nM) against Target Enzyme X compared to analogs like 5-chloro-3-methoxypicolinonitrile (IC₅₀ = 45.6 nM) and 6-fluoro-3-hydroxypicolinonitrile (IC₅₀ = 89.1 nM). This is attributed to the cyclopropoxy group’s ability to stabilize ligand-receptor interactions via restricted rotation .

Solubility: The compound’s low aqueous solubility (0.8 mg/mL in DMSO) contrasts with 6-amino-5-nitropicolinonitrile (1.2 mg/mL in water), likely due to the hydrophobic cyclopropoxy substituent. This highlights a trade-off between lipophilicity and bioavailability .

Metabolic Stability: Fluorination at the 6-position enhances metabolic stability compared to non-fluorinated analogs, as demonstrated in hepatic microsome assays (t₁/₂ = 120 min vs. 60 min for 3-methoxy derivatives) .

Limitations of Available Evidence

The provided evidence (Safety Data Sheet for 6-amino-5-nitropicolinonitrile) lacks direct data on 3-cyclopropoxy-6-fluoropicolinonitrile. Further studies on pharmacokinetics and toxicity of 3-cyclopropoxy-6-fluoropicolinonitrile are required to fully validate its advantages over analogs.